Cas no 67189-37-1 (2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 67189-37-1
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• MDL: MFCD01361064
• CID: 1720715
• PubChem ID: 569775
• Update Time: 2025-06-30

2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid
• 4-thiazolidinecarboxylic acid, 2-(4-methylphenyl)-
• 2-p-tolyl-thiazolidine-4-carboxylic acid
• 2-p-Tolylthiazolidin-4-carbonsaeure
• N,S-(4-methyl-benzylidene)-cysteine
• SMR000273679
• 4-Thiazolidinecarboxylic acid, 2-(p-tolyl)-
• MFCD01361064
• 67189-37-1
• 2-(p-Tolyl)thiazolidine-4-carboxylic acid
• DTXSID60986210
• 198991-77-4
• 4-Carboxy-2-(p-tolyl)thiazolidine
• 2-(4-Methylphenyl)-1,3-thiazolidine-4-carboxylic acid #
• WAY-298107
• CHEMBL238495
• HMS2654J05
• AKOS000185435
• SR-01000573373
• NCGC00245199-01
• CS-0237731
• 4-Carboxy-2-(p-methylphenyl)thiazolidine
• SR-01000573373-1
• 2-(4-tolyl)-4-carboxy-1,3-thiazolidine
• 2-(p-Tolyl)-4-thiazolidinecarboxylic acid
• 2-(4-Methylphenyl)thiazolidine-4-carboxylic acid, 97%
• F0850-5680
• AKOS016050468
• MLS000703215
• EU-0060461
• 59668-69-8
• SB48225
• 2-(p-Tolyl)thiazolidine-4-carboxylicacid
• HMS3535N12
• 2-(2-P-TOLYL)-4-THIAZOLIDINECARBOXYLIC ACID
• EN300-186621
• 11P-421S
• Thiazolidine-4-carboxylic acid, 2-(4-methylphenyl)-
• SCHEMBL4743901
• (2R)-2-(p-Tolyl)thiazolidine-4-carboxylic acid
• STK346882
• HTRWLFRKMUVNPG-UHFFFAOYSA-N

• MDL： MFCD01361064
• Inchi： 1S/C11H13NO2S/c1-7-2-4-8(5-3-7)10-12-9(6-15-10)11(13)14/h2-5,9-10,12H,6H2,1H3,(H,13,14)
• InChI Key： HTRWLFRKMUVNPG-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 223.06700
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 444.2±45.0 °C at 760 mmHg
• Flash Point: 222.5±28.7 °C
• PSA: 74.63000
• LogP: 2.11200
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid

Introduction to 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 67189-37-1) and Its Emerging Applications in Chemical Biology and Medicine

2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid, identified by the chemical identifier CAS No. 67189-37-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazolidine class, which is characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of a phenyl group at the 4-position and a carboxylic acid moiety at the 4-position of the thiazolidine ring contributes to its distinct chemical reactivity and biological relevance.

The structure of 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid features a benzene ring substituted with a methyl group at the para position, enhancing its lipophilicity and interaction with biological targets. The thiazolidine core is known for its stability and ability to form hydrogen bonds, making it a versatile scaffold for drug design. The carboxylic acid group at the 4-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in thiazolidine derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of this class of compounds in modulating enzyme activity, inhibiting inflammatory pathways, and targeting specific receptors. The biological activity of 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid has been explored in several preclinical models, revealing promising results in terms of anti-inflammatory, antioxidant, and antimicrobial effects.

One of the most compelling aspects of 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting key enzymes involved in metabolic disorders and cancer. For instance, modifications at the phenyl ring or the thiazolidine core have led to compounds with enhanced binding affinity and selectivity for therapeutic targets. These findings underscore the compound's significance as a building block in medicinal chemistry.

The synthesis of 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing substituents at specific positions on the thiazolidine ring.

Recent advancements in computational chemistry have further accelerated the discovery process for thiazolidine-based compounds. Molecular modeling studies have been instrumental in predicting the binding modes of these molecules to biological targets, allowing for rational drug design. By integrating experimental data with computational insights, researchers can refine their strategies to develop more effective therapeutic agents.

The pharmacokinetic properties of 2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining optimal dosing regimens and minimizing potential side effects. Preliminary data suggest that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution.

In conclusion,2-(4-methylphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 67189-37-1) represents a valuable asset in pharmaceutical research due to its structural versatility and biological potential. Ongoing studies continue to uncover new applications for this compound and its derivatives across various therapeutic domains. As our understanding of its mechanisms of action evolves, it is likely that thiazolidine-based drugs will play an increasingly important role in addressing unmet medical needs.